1-(2,4-dichloro-1,3-thiazol-5-yl)ethan-1-amine hydrochloride
Overview
Description
1-(2,4-Dichloro-1,3-thiazol-5-yl)ethan-1-amine hydrochloride, also known as 2,4-DCTA, is a synthetic compound used in scientific research, particularly in the fields of biochemistry and physiology. It is an important tool in understanding the biochemical and physiological effects of various substances.
Scientific Research Applications
1-(2,4-dichloro-1,3-thiazol-5-yl)ethan-1-amine hydrochloride is used in scientific research to study the biochemical and physiological effects of various substances. It has been used to study the effects of drugs on the body, as well as the effects of environmental toxins. It has also been used to study the effects of various hormones and enzymes on the body.
Mechanism of Action
1-(2,4-dichloro-1,3-thiazol-5-yl)ethan-1-amine hydrochloride works by inhibiting the activity of certain enzymes, which are involved in the metabolism of various substances in the body. This inhibition leads to the accumulation of certain substances in the body, which can then be studied to determine their biochemical and physiological effects.
Biochemical and Physiological Effects
1-(2,4-dichloro-1,3-thiazol-5-yl)ethan-1-amine hydrochloride has been used to study the biochemical and physiological effects of various substances. It has been found to affect the metabolism of certain hormones and enzymes, as well as the absorption of certain drugs. It can also affect the expression of certain genes, as well as the level of certain neurotransmitters in the brain.
Advantages and Limitations for Lab Experiments
1-(2,4-dichloro-1,3-thiazol-5-yl)ethan-1-amine hydrochloride has several advantages for lab experiments. It is relatively easy to synthesize, and it is relatively stable, so it can be stored for long periods of time. It is also relatively inexpensive, so it can be used in a wide variety of experiments. However, it can be toxic at high concentrations, so it should be used with caution.
Future Directions
There are several potential future directions for the use of 1-(2,4-dichloro-1,3-thiazol-5-yl)ethan-1-amine hydrochloride. It could be used to study the effects of various drugs on the body, as well as the effects of environmental toxins. It could also be used to study the effects of various hormones and enzymes on the body. Additionally, it could be used to study the effects of various drugs on gene expression and neurotransmitter levels in the brain. Finally, it could be used to study the effects of certain compounds on the immune system.
Synthesis Methods
1-(2,4-dichloro-1,3-thiazol-5-yl)ethan-1-amine hydrochloride is synthesized by reacting ethylenediamine with 2,4-dichloro-1,3-thiazole in the presence of hydrochloric acid. The reaction produces the desired compound in a crystalline form. The reaction is usually carried out in a closed system, and the reaction temperature is usually kept at around 100°C.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2,4-dichloro-1,3-thiazol-5-yl)ethan-1-amine hydrochloride involves the reaction of 2,4-dichlorothiazole with ethylenediamine followed by hydrochloric acid treatment.", "Starting Materials": [ "2,4-dichlorothiazole", "ethylenediamine", "hydrochloric acid", "water" ], "Reaction": [ "Add 2,4-dichlorothiazole to a reaction flask containing ethylenediamine and stir at room temperature for 24 hours.", "Heat the reaction mixture to 80-90°C for 2-3 hours.", "Cool the reaction mixture to room temperature and add hydrochloric acid dropwise until the pH reaches 2-3.", "Filter the resulting solid and wash with water.", "Dry the solid under vacuum to obtain 1-(2,4-dichloro-1,3-thiazol-5-yl)ethan-1-amine hydrochloride." ] } | |
CAS RN |
2731015-07-7 |
Molecular Formula |
C5H7Cl3N2S |
Molecular Weight |
233.5 |
Purity |
95 |
Origin of Product |
United States |
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